10.1039/B204627J | Two-dimensional and variable temperature 31P solid-state NMR studies of single crystals containing symmetrical/unsymmetrical bis[6-O,6-O′-(1,2:3,4-diisopropylidene-α-D-galactopyranosyl)thiophosphoryl] dichalcogenides†

Two-dimensional and variable temperature 31P solid-state NMR studies of single crystals containing symmetrical/unsymmetrical bis[6-O,6-O′-(1,2:3,4-diisopropylidene-α-D-galactopyranosyl)thiophosphoryl] dichalcogenides†

Chemical Communications Pub Date: 2002-06-21 DOI: 10.1039/B204627J

Abstract

The organisation and phase transition of single crystals containing three isostructural bis[6-O,6-O′-(1,2∶3,4-diisopropylidene-α-D-galactopyranosyl)thiophosphoryl] dichalcogenide derivatives: disulfide 1, diselenide 2 and mixed seleno-sulfide 3, was deduced upon 1D, 2D and variable temperature ³¹P NMR experiments.

Two-dimensional and variable temperature 31P solid-state NMR studies of single crystals containing symmetrical/unsymmetrical bis[6-O,6-O′-(1,2:3,4-diisopropylidene-α-D-galactopyranosyl)thiophosphoryl] dichalcogenides†

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Two-dimensional and variable temperature 31P solid-state NMR studies of single crystals containing symmetrical/unsymmetrical bis[6-O,6-O′-(1,2:3,4-diisopropylidene-α-D-galactopyranosyl)thiophosphoryl] dichalcogenides†

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